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Compound of Interest

Compound Name: FR-193879

Cat. No.: B607547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification

processes for FR-193879, a potent cephem derivative with significant therapeutic potential.

This document details the chemical methodologies, experimental protocols, and data relevant

to the production of this compound, intended for an audience with a strong background in

organic chemistry and pharmaceutical sciences.

Introduction to FR-193879
FR-193879 is a cephem-based antibacterial agent. Its core structure is a bicyclic system

consisting of a β-lactam ring fused to a six-membered dihydrothiazine ring. The chemical name

for FR-193879 is (6R,7R)-7-[(Z)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido]-3-[(1-

methyl-1H-pyrrol-3-yl)thiomethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid.

The compound is characterized by the following properties:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b607547?utm_src=pdf-interest
https://www.benchchem.com/product/b607547?utm_src=pdf-body
https://www.benchchem.com/product/b607547?utm_src=pdf-body
https://www.benchchem.com/product/b607547?utm_src=pdf-body
https://www.benchchem.com/product/b607547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 194928-82-0

Molecular Formula C20H18N4O5S3

IUPAC Name

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic

acid, 3-((4-(2-amino-2-oxoethyl)-2-

thiazolyl)thio)-8-oxo-7-((2-phenylacetyl)amino)-,

(6R,7R)-

Synthesis of FR-193879
The synthesis of FR-193879 is detailed in the publication "Studies on anti-Helicobacter pylori

agents. Part 3: A novel, efficacious cephem derivative, FR193879" in Bioorganic & Medicinal

Chemistry Letters, 2004, 14(10), 2627-31. The synthetic route involves the modification of a

cephem core structure.

General Synthetic Scheme
The synthesis of FR-193879 starts from a readily available cephem nucleus. The key steps

involve the introduction of the side chains at the C-7 and C-3 positions of the cephem core. The

C-7 position is typically acylated with a desired side chain, while the C-3 position is modified via

nucleophilic substitution of a leaving group.

Experimental Protocol:

A detailed, step-by-step experimental protocol for the synthesis of FR-193879 is currently

unavailable as the full text of the primary literature source could not be accessed.

Quantitative Data
Quantitative data regarding reaction yields, purity of intermediates, and final product

specifications are not available at this time due to the inability to access the full experimental

details from the primary literature.

Purification of FR-193879
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The purification of FR-193879 is crucial to ensure high purity and remove any unreacted

starting materials, byproducts, and other impurities. Standard chromatographic techniques are

typically employed for the purification of cephem derivatives.

Experimental Protocol:

A detailed experimental protocol for the purification of FR-193879, including the specific type of

chromatography (e.g., column chromatography, HPLC), stationary phase, mobile phase

composition, and other relevant parameters, is not available as the full text of the primary

literature source could not be accessed.

Mechanism of Action and Signaling Pathway
FR-193879, as a cephem antibiotic, exerts its antibacterial effect by inhibiting the synthesis of

the bacterial cell wall. This mechanism is primarily achieved through the inactivation of

penicillin-binding proteins (PBPs).
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Caption: Mechanism of action of FR-193879 via inhibition of penicillin-binding proteins (PBPs).

PBPs are essential enzymes that catalyze the final steps of peptidoglycan synthesis,

specifically the transpeptidation that cross-links the peptide chains, giving the cell wall its
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structural integrity.[1][2][3][4][5] By acylating the active site of PBPs, FR-193879 irreversibly

inactivates these enzymes.[4] This disruption of cell wall synthesis leads to a weakened cell

wall, ultimately resulting in cell lysis and bacterial death.[3][5]

Conclusion
This technical guide has outlined the available information on the synthesis and purification of

FR-193879, a promising cephem antibiotic. While the general synthetic approach and

mechanism of action are understood within the context of cephalosporin chemistry, specific,

detailed experimental protocols and quantitative data from the primary literature remain to be

fully elucidated. Further investigation into the cited primary research is necessary to provide a

complete and actionable guide for the synthesis and purification of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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